(1,2-Dimethylazetidin-2-yl)methanol hydrochloride

• IUPAC Name: (1,2-dimethylazetidin-2-yl)methanol;hydrochloride
• InChI: InChI=1S/C6H13NO.ClH/c1-6(5-8)3-4-7(6)2;/h8H,3-5H2,1-2H3;1H
• InChI Key: IGRNEVUYAFHVCW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN1C)CO.Cl
• Molecular Formula: C6H14ClNO
• Molecular Weight: 151.63 g/mol
• CAS No.: 2288710-13-2

Description

“(1,2-Dimethylazetidin-2-yl)methanol hydrochloride” is a chemical compound with the molecular formula C6H14ClNO. It is used for pharmaceutical testing.

Physical And Chemical Properties Analysis

“this compound” has physical and chemical properties that can be determined by its molecular formula, C6H14ClNO. Specific properties like melting point, boiling point, and density were not found in the available resources.

Scientific Research Applications

1. Structural and Magnetic Properties

A study explored hydrochloride crystals obtained from methanol solutions acidified with hydrochloric acid, revealing insights into the relationship between magnetic properties and crystal-stacking structures. This research demonstrates the potential of hydrochloride-based compounds, such as (1,2-Dimethylazetidin-2-yl)methanol hydrochloride, in understanding magnetic behaviors and supramolecular interactions (Yong, Zhang, & She, 2013).

2. Synthesis of Non-proteinogenic α-Amino Acids

Research on the synthesis of derivatives like 3,3-dimethylazetidine-2-carboxylic acid, which is structurally similar to this compound, highlights the compound's utility in creating new non-proteinogenic α-amino acids. These findings are significant for developing novel amino acids for various biochemical applications (Kimpe, Boeykens, & Tourwé, 1998).

3. Chemical Recycling of CO2 to Renewable Fuels

A study focusing on the chemical recycling of CO2 to methanol and dimethyl ether underscores the relevance of related compounds, such as this compound, in renewable energy research. These findings open avenues for using similar compounds in developing environmentally neutral carbon fuels (Olah, Goeppert, & Prakash, 2009).

4. Analytical Chemistry Applications

The use of derivatives in high-performance liquid chromatography (HPLC) for analyzing methanol indicates the potential of this compound in analytical chemistry, particularly in trace analysis (Kuo et al., 2020).

5. Catalytic Oligomerization in Organic Chemistry

The synthesis and application of nickel complexes with this compound-like compounds in catalytic oligomerization of ethylene highlight the compound's potential in advancing organic synthesis techniques (Kermagoret & Braunstein, 2008).

Future Directions

The future directions of “(1,2-Dimethylazetidin-2-yl)methanol hydrochloride” are not clear from the available information. It is currently used for pharmaceutical testing, which suggests it may have potential applications in the development of new drugs.